Cas no 2580211-88-5 (Tert-butyl 4-aminospiro[2.3]hexane-1-carboxylate)

Tert-butyl 4-aminospiro[2.3]hexane-1-carboxylate is a specialized spirocyclic compound featuring both a tertiary butyl ester and an amine functional group. Its unique spiro[2.3]hexane scaffold provides structural rigidity, making it valuable in medicinal chemistry and drug discovery for conformational constraint in bioactive molecules. The tert-butyl ester group enhances solubility and serves as a protecting group for carboxylic acid derivatives, while the primary amine offers a versatile handle for further functionalization. This compound is particularly useful in the synthesis of peptidomimetics and small-molecule inhibitors, where its spirocyclic framework can improve metabolic stability and binding affinity. Its well-defined stereochemistry further supports precise molecular design.
Tert-butyl 4-aminospiro[2.3]hexane-1-carboxylate structure
2580211-88-5 structure
Product Name:Tert-butyl 4-aminospiro[2.3]hexane-1-carboxylate
CAS No:2580211-88-5
MF:C11H19NO2
MW:197.27406334877
CID:5804829
PubChem ID:165886475
Update Time:2025-05-20

Tert-butyl 4-aminospiro[2.3]hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-aminospiro[2.3]hexane-1-carboxylate
    • EN300-27732032
    • 2580211-88-5
    • Tert-butyl 4-aminospiro[2.3]hexane-1-carboxylate
    • Inchi: 1S/C11H19NO2/c1-10(2,3)14-9(13)7-6-11(7)5-4-8(11)12/h7-8H,4-6,12H2,1-3H3
    • InChI Key: LEQRAUHNZDZFCV-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C1CC21CCC2N)=O

Computed Properties

  • Exact Mass: 197.141578849g/mol
  • Monoisotopic Mass: 197.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.3Ų

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Additional information on Tert-butyl 4-aminospiro[2.3]hexane-1-carboxylate

Tert-butyl 4-aminospiro[2.3]hexane-1-carboxylate

The compound Tert-butyl 4-aminospiro[2.3]hexane-1-carboxylate (CAS No: 2580211-88-5) is a unique organic compound with a spirocyclic structure, making it an interesting subject in both academic and industrial research. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, typically carbon. The presence of the tert-butyl group and the 4-amino substituent adds complexity to its structure, influencing its chemical reactivity and potential applications.

Recent studies have highlighted the importance of spiro compounds in drug discovery and materials science due to their unique physical and chemical properties. For instance, Tert-butyl 4-aminospiro[2.3]hexane-1-carboxylate has been explored as a potential precursor in the synthesis of bioactive molecules. Its spirocyclic framework provides a rigid structure, which is advantageous in controlling the stereochemistry of reactions. Additionally, the tert-butyl group acts as a bulky substituent, which can influence the steric environment around the molecule, making it suitable for applications in asymmetric synthesis.

The synthesis of Tert-butyl 4-aminospiro[2.3]hexane-1-carboxylate involves a multi-step process that typically includes ring-forming reactions and functional group transformations. Researchers have optimized these steps to improve yield and purity, leveraging modern synthetic methodologies such as microwave-assisted synthesis and catalytic processes. The use of microwave irradiation has been shown to significantly accelerate reaction times while maintaining product quality, making this approach highly efficient for large-scale production.

In terms of applications, Tert-butyl 4-aminospiro[2.3]hexane-1-carboxylate has found utility in the pharmaceutical industry as an intermediate in drug development. Its ability to form stable amide bonds makes it a valuable building block for constructing complex molecular architectures. Furthermore, its amino group enables it to participate in various condensation reactions, such as the formation of imines and ureas, which are critical steps in peptide synthesis.

Recent advancements in computational chemistry have also contributed to a deeper understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes. For example, density functional theory (DFT) studies have revealed that the spirocyclic framework exhibits unique electronic delocalization effects, which can be exploited in designing optoelectronic materials.

Moreover, Tert-butyl 4-aminospiro[2.3]hexane-1-carboxylate has been investigated for its potential use in polymer science. Its rigid structure and functional groups make it a candidate for developing high-performance polymers with tailored mechanical and thermal properties. Researchers have explored its incorporation into polyurethanes and other polymeric systems, demonstrating enhanced stability and durability under various environmental conditions.

In conclusion, Tert-butyl 4-aminospiro[2.3]hexane-1-carboxylate (CAS No: 2580211-88-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.

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